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Compound of Interest

Compound Name: JNJ-27141491

Cat. No.: B1244925

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the in vitro characterization of JNJ-
27141491, a noncompetitive and orally active antagonist of the human chemokine receptor

CCR2. The protocols outlined below are essential for assessing the potency and mechanism of

action of JNJ-27141491 and other potential CCR2 inhibitors.

Mechanism of Action
JNJ-27141491 acts as a selective, noncompetitive functional antagonist of the human C-C

chemokine receptor 2 (CCR2).[1][2] Its noncompetitive nature means it inhibits receptor

function in a way that is insurmountable by increasing concentrations of the natural ligand,

such as Monocyte Chemoattractant Protein-1 (MCP-1/CCL2).[1] This compound effectively

blocks downstream signaling events initiated by the binding of chemokines to CCR2, including

G-protein activation, calcium mobilization, and chemotaxis.

Signaling Pathway
The binding of the chemokine CCL2 to its receptor CCR2, a G protein-coupled receptor

(GPCR), triggers a cascade of intracellular signaling events. This process is central to the
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recruitment of monocytes and macrophages to sites of inflammation. Upon ligand binding,

CCR2 couples with Gαi proteins, which leads to the inhibition of adenylyl cyclase and a

subsequent decrease in intracellular cyclic AMP (cAMP) levels. The dissociation of the G

protein subunits (Gα and Gβγ) activates downstream effector molecules. Key pathways

activated include the phosphatidylinositol 3-kinase (PI3K)/Akt pathway and the

Ras/Raf/MEK/ERK pathway, both of which are critical for cell migration and survival.[1] JNJ-
27141491, as a noncompetitive antagonist, binds to an allosteric site on the CCR2 receptor,

preventing the conformational changes necessary for G-protein activation and subsequent

downstream signaling, even in the presence of CCL2.
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Simplified CCR2 Signaling Pathway and Inhibition by JNJ-27141491.

Quantitative Data Summary
The inhibitory activity of JNJ-27141491 across various in vitro functional assays is summarized

below. These values highlight the compound's potency in blocking CCR2-mediated cellular

responses.

Assay Type
Cell Line /
System

Ligand/Stimul
us

IC50 Value Reference

Radioligand

Binding

Human

Monocytes
125I-MCP-1 0.4 µM [1]

[35S]GTPγS

Binding

hCCR2-CHO

Cell Membranes
MCP-1 38 ± 9 nM [2]

Ca2+

Mobilization

hCCR2-CHO

Cells

MCP-1, -3, and

-4
7-97 nM [1]

Ca2+

Mobilization

hCCR2-CHO

Cells
MCP-1 13 ± 1 nM [2]

Ca2+

Mobilization
THP-1 Cells MCP-1 13 ± 2 nM [2]

Ca2+

Mobilization

Human Blood

Monocytes
MCP-1 43 ± 4 nM [2]

Chemotaxis Human PBMC MCP-1 97 ± 16 nM [2]

Experimental Protocols
Detailed methodologies for key in vitro assays to characterize JNJ-27141491 are provided

below.

Radioligand Binding Assay
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This competitive binding assay determines the ability of JNJ-27141491 to displace a

radiolabeled ligand from the CCR2 receptor.
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Workflow for the CCR2 Radioligand Binding Assay.

Materials:

Cells: Human monocytes or a cell line stably expressing human CCR2 (e.g., hCCR2-CHO).

Radioligand:125I-labeled human MCP-1.

Test Compound: JNJ-27141491.

Assay Buffer: RPMI 1640 with 1% BSA.

Wash Buffer: Cold PBS.

Filtration Plate: 96-well filter plate.

Scintillation Counter.

Procedure:

Cell Preparation: Isolate human monocytes or harvest cultured hCCR2-expressing cells.

Resuspend cells in assay buffer to a final concentration of 1 x 106 cells/mL.
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Assay Setup: In a 96-well plate, add the following in triplicate:

25 µL of assay buffer (for total binding).

25 µL of a high concentration of unlabeled MCP-1 (for non-specific binding).

25 µL of serially diluted JNJ-27141491.

50 µL of 125I-MCP-1 at a final concentration of ~50 pM.

100 µL of the cell suspension.

Incubation: Incubate the plate at room temperature for 2 hours with gentle agitation.

Filtration: Transfer the contents of the assay plate to a pre-wetted filter plate and wash the

wells three times with 200 µL of ice-cold wash buffer using a vacuum manifold.

Quantification: Allow the filter plate to dry completely. Add scintillation fluid to each well and

count the radioactivity using a scintillation counter.

Data Analysis: Subtract the non-specific binding from all other readings to obtain specific

binding. Plot the percentage of specific binding against the logarithm of the JNJ-27141491
concentration and determine the IC50 value using non-linear regression.

[35S]GTPγS Binding Assay
This functional assay measures the activation of G-proteins coupled to CCR2 by quantifying

the binding of a non-hydrolyzable GTP analog, [35S]GTPγS.

Materials:

Membranes: Prepared from hCCR2-CHO cells.

Radioligand: [35S]GTPγS.

Reagents: GDP, MCP-1.

Test Compound: JNJ-27141491.
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Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 µM GDP, pH 7.4.

Scintillation Counter.

Procedure:

Assay Setup: In a 96-well plate, add 50 µL of serially diluted JNJ-27141491.

Pre-incubation: Add 50 µL of hCCR2-CHO cell membranes (5-10 µg protein) and 50 µL of

MCP-1 (at its EC80 concentration) to each well. Incubate for 15 minutes at 30°C.

Initiate Reaction: Add 50 µL of [35S]GTPγS (final concentration ~0.3 nM) to start the

reaction.

Incubation: Incubate for 30 minutes at 30°C with gentle agitation.

Termination and Filtration: Stop the reaction by rapid filtration through a filter plate, followed

by washing with ice-cold wash buffer.

Quantification: Dry the filter plate, add scintillation fluid, and measure radioactivity.

Data Analysis: Calculate the percent inhibition of MCP-1-stimulated [35S]GTPγS binding at

each concentration of JNJ-27141491 and determine the IC50 value.

Calcium (Ca2+) Mobilization Assay
This assay measures the ability of JNJ-27141491 to inhibit the increase in intracellular calcium

concentration induced by CCR2 agonists.

Preparation Measurement Data Analysis

Plate CCR2-expressing cells
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(e.g., Fura-2 AM)

Pre-incubate cells with
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Stimulate with MCP-1 and
measure fluorescence changes

(FlexStation or similar)

Calculate inhibition of Ca²⁺ flux
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Workflow for the Calcium Mobilization Assay.

Materials:

Cells: THP-1, human monocytes, or hCCR2-CHO cells.

Dye: Fura-2 AM or another suitable calcium-sensitive dye.

Agonist: MCP-1, MCP-3, or MCP-4.

Test Compound: JNJ-27141491.

Assay Buffer: Krebs buffer or similar physiological salt solution.

Fluorescence Plate Reader (e.g., FlexStation).

Procedure:

Cell Preparation: Plate cells in a 96-well black-walled, clear-bottom plate and allow them to

adhere if necessary.

Dye Loading: Load cells with Fura-2 AM according to the manufacturer's protocol, typically

for 30-60 minutes at 37°C.

Compound Pre-incubation: Wash the cells with assay buffer and then pre-incubate with

various concentrations of JNJ-27141491 for 10-20 minutes.

Measurement: Place the plate in a fluorescence plate reader. Record a baseline

fluorescence reading.

Stimulation: Add MCP-1 (at its EC80 concentration) to the wells and immediately begin

recording the change in fluorescence over time (typically 1-2 minutes).

Data Analysis: Determine the peak fluorescence response for each well. Calculate the

percentage inhibition of the MCP-1-induced calcium flux for each JNJ-27141491
concentration and determine the IC50 value.

Chemotaxis Assay
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This assay assesses the ability of JNJ-27141491 to block the directed migration of cells

towards a chemoattractant.

Materials:

Cells: Human Peripheral Blood Mononuclear Cells (PBMCs) or THP-1 cells.

Chemoattractant: Recombinant human MCP-1.

Test Compound: JNJ-27141491.

Assay Medium: RPMI 1640 with 0.5% BSA.

Transwell Inserts: 5 µm pore size for a 24-well plate.

Detection Reagent: Calcein-AM or similar viability stain.

Fluorescence Plate Reader.

Procedure:

Cell Preparation: Isolate PBMCs or culture THP-1 cells. Resuspend the cells in assay

medium at a concentration of 2 x 106 cells/mL.

Compound Pre-incubation: In a separate plate, incubate the cells with various concentrations

of JNJ-27141491 for 30 minutes at 37°C.

Assay Setup:

Add 600 µL of assay medium containing MCP-1 (at its EC50 concentration, typically 10-50

ng/mL) to the lower wells of a 24-well plate.

For the negative control, add assay medium without MCP-1.

Place the Transwell inserts into the wells.

Add 100 µL of the pre-incubated cell suspension to the top of each insert.

Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 2-4 hours.
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Quantification of Migrated Cells:

Carefully remove the inserts.

Add Calcein-AM to the lower wells and incubate for 30-60 minutes to label the migrated

cells.

Measure the fluorescence in the lower wells using a plate reader.

Data Analysis: Subtract the fluorescence from the negative control wells. Calculate the

percentage inhibition of chemotaxis for each JNJ-27141491 concentration and determine the

IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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